Cas no 2137779-48-5 (N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide)

• Product Name: N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide
• CAS No: 2137779-48-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6224390
• PubChem ID: 165457241
• Update Time: 2025-10-31

N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137779-48-5
• EN300-712431
• N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide

• Inchi： 1S/C11H22N2O2/c1-3-4-10(14)13(2)11(9-12)5-7-15-8-6-11/h3-9,12H2,1-2H3
• InChI Key： RAFQTMAVMYKJNW-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(CC1)N(C)C(CCC)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide

Professional Introduction to N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide (CAS No. 2137779-48-5)

N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide, a compound with the CAS number 2137779-48-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biomedicine. The molecular structure of this amide derivative incorporates a tetrahydropyran ring linked to an N-methylbutanamide moiety, which contributes to its distinctive chemical behavior and biological activity.

The synthesis and characterization of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide have been the focus of extensive research efforts. The presence of the aminomethyl group in the tetrahydropyran ring enhances the compound's reactivity, making it a versatile intermediate in organic synthesis. This feature has been exploited in the development of novel synthetic routes that improve yield and purity, thereby facilitating its use in industrial-scale applications.

Recent studies have highlighted the pharmacological significance of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide. Its structural motif suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary in vitro assays have demonstrated promising activity against certain therapeutic targets, positioning this compound as a candidate for further exploration in medicinal chemistry.

The tetrahydropyran ring, a key structural feature of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide, is known for its ability to mimic natural cyclic structures found in bioactive molecules. This similarity has been leveraged to design molecules with enhanced binding affinity and selectivity. The incorporation of the N-methylbutanamide moiety further modulates the compound's pharmacokinetic properties, potentially improving its bioavailability and therapeutic efficacy.

In the realm of drug discovery, N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide has been investigated for its potential role in addressing various health challenges. Its unique chemical profile makes it a valuable scaffold for designing molecules that can modulate biological processes at multiple levels. Researchers are exploring its interactions with proteins and nucleic acids, aiming to uncover new therapeutic strategies.

The synthesis of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize the process, ensuring high yields and minimal byproduct formation. These advancements underscore the compound's feasibility for large-scale production, which is crucial for its translation from laboratory research to clinical applications.

The biological activity of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into how the compound interacts with biological targets at the molecular level. Such detailed understanding is essential for designing next-generation derivatives with improved pharmacological properties.

The compound's potential extends beyond traditional pharmaceutical applications. Its structural features make it a promising candidate for use in agrochemicals and specialty chemicals, where similar amide derivatives are known for their efficacy. The versatility of N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide lies in its ability to be functionalized in multiple ways, allowing for tailored modifications that meet specific industrial needs.

As research continues to unfold new possibilities, N-[4-(aminomethyl)oxan-4-yl]-N-methylbutanamide is poised to play a pivotal role in advancing chemical biology and drug development. Its unique combination of structural complexity and functional diversity makes it a cornerstone compound in modern medicinal chemistry. The ongoing exploration of its properties and applications promises to yield groundbreaking discoveries that will impact healthcare and industry alike.